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Compound of Interest

Compound Name: Triflumizole

Cat. No.: B033211

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the preparation, storage, and handling of
Triflumizole stock solutions for research and development purposes. Triflumizole is an
imidazole fungicide that functions as a sterol demethylation inhibitor, primarily by inhibiting
ergosterol biosynthesis.[1][2] It is widely utilized in agricultural and research settings to control
fungal pathogens and to investigate various biological pathways.[1][3] These protocols are
designed to ensure the accurate and consistent preparation of Triflumizole solutions for
reliable experimental outcomes.

Physicochemical Properties and Solubility

Triflumizole is a white to off-white solid with the chemical formula C1sH1sCIFsN3O and a
molecular weight of 345.75 g/mol .[1] Understanding its solubility is critical for the preparation

of homogenous and effective stock solutions.

Table 1: Solubility of Triflumizole in Various Solvents
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Concentration

Solvent Solubility Notes
(mM)
Ultrasonic treatment
may be needed to aid
Dimethyl Sulfoxide dissolution. Use of
100 mg/mL 289.23 mM
(DMSO) newly opened,
hygroscopic DMSO is
recommended.[1]
10.2 mg/L (0.0102 Practically insoluble.
Water (at 20°C, pH 7) 0.0295 mM
mg/mL) [4]
2.22 mg/L (0.00222
Chloroform (at 20°C) 0.0064 mM [4]
mg/mL)
0.0176 mg/L
Hexane (at 20°C) 0.000051 mM [4]
(0.0000176 mg/mL)
0.639 mg/L (0.000639
Xylene (at 20°C) 0.00185 mM [4]
mg/mL)
1.44 mg/L (0.00144
Acetone (at 20°C) 0.00416 mM [4]
mg/mL)
0.496 mg/L (0.000496
Methanol (at 20°C) 0.00143 mM [4]
mg/mL)
. Forms a clear
Corn QOil > 2.5 mg/mL >7.23 mM

solution.[1]

Experimental Protocols
Preparation of a 100 mM Triflumizole Stock Solution in

DMSO

This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is the recommended solvent for in vitro studies.

Materials:
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o Triflumizole powder (purity 295%)[5]

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \Vortex mixer

» Ultrasonic water bath

Procedure:

o Weighing: Accurately weigh the desired amount of Triflumizole powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out
34.575 mg of Triflumizole.

o Dissolution: Add the weighed Triflumizole to a sterile microcentrifuge tube. Add the
appropriate volume of DMSO to achieve the final concentration of 100 mM.

e Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

e Sonication (if necessary): If the Triflumizole does not fully dissolve, place the tube in an
ultrasonic water bath for 5-10 minutes.[1] Visually inspect the solution to ensure no
particulate matter remains.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 1 month or at -80°C for up
to 6 months.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Triflumizole | C15H15CIF3N30 | CID 91699 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. Triflumizole - LKT Labs [Iktlabs.com]

 To cite this document: BenchChem. [Standard Operating Procedure for Triflumizole Stock
Solution: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033211#standard-operating-procedure-for-
triflumizole-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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